Cas no 107540-02-3 (ethyl 2,2-dimethylpent-4-ynoate)

ethyl 2,2-dimethylpent-4-ynoate structure
107540-02-3 structure
Product Name:ethyl 2,2-dimethylpent-4-ynoate
CAS No:107540-02-3
MF:C9H14O2
MW:154.206263065338
CID:2108768
PubChem ID:14459632
Update Time:2025-04-21

ethyl 2,2-dimethylpent-4-ynoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2,2-dimethylpent-4-ynoate
    • DA-15819
    • JVIMTZKDPIEVNB-UHFFFAOYSA-N
    • AT29233
    • Ethyl 2,2-dimethyl-4-pentynoate
    • EN300-1272683
    • 2,2-Dimethyl-pent-4-ynoic acid ethyl ester
    • 107540-02-3
    • ethyl2,2-dimethylpent-4-ynoate
    • SCHEMBL1313060
    • MFCD22023966
    • HEA54002
    • 890-976-1
    • Inchi： 1S/C9H14O2/c1-5-7-9(3,4)8(10)11-6-2/h1H,6-7H2,2-4H3
    • InChI Key： JVIMTZKDPIEVNB-UHFFFAOYSA-N
    • SMILES： O(CC)C(C(C)(C)CC#C)=O

Computed Properties

  • Exact Mass: 154.099379685g/mol
  • Monoisotopic Mass: 154.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3Ų

ethyl 2,2-dimethylpent-4-ynoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1272683-50mg
ethyl 2,2-dimethylpent-4-ynoate
 107540-02-3 95.0%
50mg
 $166.0 2023-10-02
Enamine
EN300-1272683-100mg
ethyl 2,2-dimethylpent-4-ynoate
 107540-02-3 95.0%
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Enamine
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 107540-02-3 95.0%
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Enamine
EN300-1272683-500mg
ethyl 2,2-dimethylpent-4-ynoate
 107540-02-3 95.0%
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 $557.0 2023-10-02
Enamine
EN300-1272683-1000mg
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 107540-02-3 95.0%
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 $714.0 2023-10-02
Enamine
EN300-1272683-2500mg
ethyl 2,2-dimethylpent-4-ynoate
 107540-02-3 95.0%
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 $1399.0 2023-10-02
Enamine
EN300-1272683-5000mg
ethyl 2,2-dimethylpent-4-ynoate
 107540-02-3 95.0%
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Enamine
EN300-1272683-10000mg
ethyl 2,2-dimethylpent-4-ynoate
 107540-02-3 95.0%
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 $3069.0 2023-10-02
Enamine
EN300-1272683-1.0g
ethyl 2,2-dimethylpent-4-ynoate
 107540-02-3 95%
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abcr
AB593179-250mg
Ethyl 2,2-dimethylpent-4-ynoate; .
 107540-02-3
250mg
 €379.90 2024-07-19

ethyl 2,2-dimethylpent-4-ynoate Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:107540-02-3)ethyl 2,2-dimethylpent-4-ynoate
Order Number:A1221880
Stock Status:in Stock
Quantity:5g/1g/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:47
Price ($):1961/561/208
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:107540-02-3)ethyl 2,2-dimethylpent-4-ynoate
A1221880
Purity:99%/99%/99%
Quantity:5g/1g/250mg
Price ($):1961/561/208
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